![molecular formula C7H4FIN2 B1293186 6-Amino-2-fluoro-3-iodobenzonitrile CAS No. 1000577-82-1](/img/structure/B1293186.png)
6-Amino-2-fluoro-3-iodobenzonitrile
Overview
Description
6-Amino-2-fluoro-3-iodobenzonitrile, commonly referred to as 6-AFIB, is an organic compound that has been used in a variety of scientific research applications. It is a colorless, volatile liquid with a pungent odor, and is a member of the benzonitrile family. 6-AFIB is a versatile compound that can be used in a variety of synthetic reactions, and has been used in numerous scientific studies due to its unique properties. In
Scientific Research Applications
Organic Synthesis and Material Science
- The synthesis of 3-Bromo-2-fluorobenzoic acid from a related compound, 2-amino-6-fluorobenzonitrile, showcases the utility of halogenated benzonitriles in organic synthesis, offering low-cost and mild reaction conditions suitable for industrial-scale production (Zhou Peng-peng, 2013).
- A recyclable fluorous oxime was used in the synthesis of 3-amino-1,2-benzisoxazoles and 4-amino-1H-2,3-benzoxazines, demonstrating the environmental benefits of using halogenated benzonitriles in green chemistry (W. Ang et al., 2013).
Radiopharmaceuticals and Diagnostic Imaging
- Novel radiosynthesis methods employing halogenated benzonitriles have been developed for the production of radiopharmaceuticals like 6-18F-fluoro-l-DOPA, used in neurologic and oncologic PET imaging. These methods offer higher specific activity and efficiency compared to traditional approaches, facilitating large-scale production (F. Wagner et al., 2009); (L. Libert et al., 2013).
Advanced Materials and Photoinitiation Systems
- Innovative biphenyl and terphenyl derivatives based on 2-amino-4-methyl-6-phenyl-benzene-1,3-dicarbonitrile have been explored as photoredox photoinitiating systems for 3D printing photopolymerization processes. These compounds show promise in enabling high-efficiency polymerization under mild conditions, demonstrating the role of halogenated benzonitriles in the development of new materials (Tomal et al., 2019).
Quantum Chemical Investigations
- Quantum chemical studies on 2-amino-6-fluorobenzothiazole, a compound structurally related to 6-amino-2-fluoro-3-iodobenzonitrile, provide insights into its vibrational, NMR, and electronic spectra, contributing to our understanding of the electronic effects induced by fluoro and amino groups. Such studies are crucial for designing compounds with targeted properties for various applications (V. Arjunan et al., 2011).
properties
IUPAC Name |
6-amino-2-fluoro-3-iodobenzonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4FIN2/c8-7-4(3-10)6(11)2-1-5(7)9/h1-2H,11H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NXYRGTVCZLTGEZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1N)C#N)F)I | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4FIN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.02 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1000577-82-1 | |
Record name | 6-Amino-2-fluoro-3-iodobenzonitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
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